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Compound of Interest

Compound Name:
2-(1-Naphthyl)ethanesulfonyl

Chloride

CAS No.: 104296-63-1

Cat. No.: B028088

Get Quote

Technical Guide: 2-(1-Naphthyl)ethanesulfonyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, properties, and

handling of 2-(1-Naphthyl)ethanesulfonyl Chloride. It is intended for use by professionals in

research, scientific, and drug development fields.

Chemical Identity and Properties
2-(1-Naphthyl)ethanesulfonyl Chloride is a sulfonyl halide compound. It serves as a

chemical intermediate, primarily in the synthesis of sulfonamides and other derivatives for

research and development.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 104296-63-1 [1][2][3][4]

Molecular Formula C₁₂H₁₁ClO₂S [1][2][5]

Molecular Weight 254.73 g/mol [1][2]

Appearance
White to light yellow to light

orange powder to crystal
[1][2][3]

Melting Point 46.0 to 50.0 °C [3]

Purity >97.0% (HPLC) [1][2][3]

Solubility
Slightly soluble in Toluene.

Decomposes in water.

Safety and Hazard Information
This compound is classified as corrosive and can cause severe skin burns and eye damage. It

is also corrosive to metals. Proper personal protective equipment (PPE) and handling

procedures are critical.

Table 2: Hazard Identification and Safety Precautions
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Hazard Statement Precautionary Statement Source

H290: May be corrosive to

metals.

P234: Keep only in original

container.
[3]

H314: Causes severe skin

burns and eye damage.

P260: Do not breathe dusts or

mists. P280: Wear protective

gloves, protective clothing,

face protection.

[3][6]

---

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

[3]

---

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

[3]

---

P304+P340+P310: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Immediately call

a POISON CENTER/doctor.

[3]

---

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

---

P501: Dispose of

contents/container to an

approved waste disposal plant.

[3]

Storage and Handling:

Store in a cool, dry, well-ventilated area.[7]
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Keep container tightly closed and store under an inert gas.

The compound is moisture and heat sensitive.

Store refrigerated (0-10°C).[3]

Incompatible with strong oxidizing agents and strong bases.[7]

Experimental Protocols
While specific experimental protocols for 2-(1-Naphthyl)ethanesulfonyl Chloride are not

widely published, it is primarily used as a reagent for the synthesis of sulfonamides. The

following is a general, representative protocol for the reaction of a sulfonyl chloride with a

primary or secondary amine.

General Protocol for Sulfonamide Synthesis

This protocol outlines the synthesis of a sulfonamide from 2-(1-Naphthyl)ethanesulfonyl
Chloride and a generic amine in the presence of a base.

Materials:

2-(1-Naphthyl)ethanesulfonyl Chloride

Primary or secondary amine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Tertiary amine base (e.g., triethylamine or pyridine)

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or argon gas inlet

Addition funnel
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Standard glassware for work-up and purification (separatory funnel, rotary evaporator,

chromatography column)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or

argon), dissolve the amine in anhydrous DCM.

Addition of Base: Add a slight excess (1.1-1.5 equivalents) of the tertiary amine base to the

solution and stir.

Addition of Sulfonyl Chloride: Dissolve 2-(1-Naphthyl)ethanesulfonyl Chloride (1.0

equivalent) in a minimal amount of anhydrous DCM and add it to an addition funnel. Add the

sulfonyl chloride solution dropwise to the stirring amine solution at 0°C (ice bath).

Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up:

Quench the reaction by the slow addition of water or a saturated aqueous solution of

ammonium chloride.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with a weak acid (e.g., 1M HCl) to remove excess

amine and base, then with a saturated aqueous solution of sodium bicarbonate, and finally

with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and concentrate the solution under reduced pressure using a

rotary evaporator.

Purification: Purify the crude product by flash column chromatography or recrystallization to

yield the desired sulfonamide.
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Visualizations
Logical Workflow for Handling and Use

General Workflow for Handling 2-(1-Naphthyl)ethanesulfonyl Chloride

Receipt and Storage

Personal Protective Equipment (PPE)

Prior to handling
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Disposal of expired/unused material

Inert Atmosphere Handling

Ensuring safety

Reaction Setup (e.g., Sulfonamide Synthesis)

Experimental use

Work-up and Purification

Product isolation

Post-experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of 2-(1-Naphthyl)ethanesulfonyl Chloride.

Reaction Pathway for Sulfonamide Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b028088/docs?utm_src=pdf-body-img#2-1-naphthyl-ethanesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b028088/docs?utm_src=pdf-body#2-1-naphthyl-ethanesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Reaction for Sulfonamide Synthesis

2-(1-Naphthyl)ethanesulfonyl Chloride

R-NH₂ (Amine)

Base (e.g., Triethylamine) Anhydrous Solvent (e.g., DCM)

Reactants

2-(1-Naphthyl)ethanesulfonamide Derivative

Yields

Triethylammonium Chloride

Forms
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Caption: Reaction scheme for the synthesis of a sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. 2-(1-Naphthyl)ethanesulfonyl Chloride | CymitQuimica [cymitquimica.com]

3. 2-(1-Naphthyl)ethanesulfonyl Chloride | 104296-63-1 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

4. scbt.com [scbt.com]

5. PubChemLite - 2-(1-naphthyl)ethanesulfonyl chloride (C12H11ClO2S)
[pubchemlite.lcsb.uni.lu]

6. cbijournal.com [cbijournal.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b028088/docs?utm_src=pdf-body-img#2-1-naphthyl-ethanesulfonyl-chloride-safety-data-sheet-sds
https://www.benchchem.com/product/b028088?utm_src=pdf-custom-synthesis#bc-rfq
http://orgsyn.org/demo.aspx?prep=cv1p0008
https://cymitquimica.com/products/3B-N0576/104296-63-1/2-1-naphthylethanesulfonyl-chloride/
https://www.tcichemicals.com/AU/en/p/N0576
https://www.tcichemicals.com/AU/en/p/N0576
https://www.scbt.com/zh/p/2-1-naphthyl-ethanesulfonyl-chloride-104296-63-1
https://pubchemlite.lcsb.uni.lu/e/compound/21901305
https://pubchemlite.lcsb.uni.lu/e/compound/21901305
http://www.cbijournal.com/paper-archive/july-august-2018-vol-4/Review-Paper-1-recent-advances-in-synthesis-of-sulfonamides-a-review.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-(1-Naphthyl)ethanesulfonyl Chloride safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028088/docs#2-1-naphthyl-ethanesulfonyl-chloride-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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